Cas no 100510-64-3 (3,3-Dimethyl-6-nitroindolin-2-one)

• Product Name: 3,3-Dimethyl-6-nitroindolin-2-one
• CAS No: 100510-64-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD13191794
• CID: 1033200
• PubChem ID: 13589227
• Update Time: 2025-04-20

3,3-Dimethyl-6-nitroindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-6-nitroindolin-2-one
• 3,3-dimethyl-6-nitro-1H-indol-2-one
• BS-14152
• SCHEMBL2144672
• DTXSID80544513
• AKOS016010805
• AMY8963
• MFCD13191794
• CS-0153768
• D70703
• DB-356581
• 3,3-dimethyl-6-nitro-1,3-dihydro-indol-2-one
• 3,3-Dimethyl-6-nitro-1,3-dihydro-2H-indol-2-one
• JTVMMOAEEVKAGQ-UHFFFAOYSA-N
• 2H-Indol-2-one, 1,3-dihydro-3,3-dimethyl-6-nitro-
• SB66271
• 100510-64-3
• 1,3-Dihydro-3,3-dimethyl-6-nitro-2H-indol-2-one
• EX-A9810T

• MDL： MFCD13191794
• Inchi： 1S/C10H10N2O3/c1-10(2)7-4-3-6(12(14)15)5-8(7)11-9(10)13/h3-5H,1-2H3,(H,11,13)
• InChI Key： JTVMMOAEEVKAGQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines